Cas no 67818-41-1 (1-(2-Chloro-4-nitrophenyl)ethanone)

• Product Name: 1-(2-Chloro-4-nitrophenyl)ethanone
• CAS No: 67818-41-1
• MF: C₈H₆ClNO₃
• MW: 199.591141223907
• MDL: MFCD00017340
• CID: 820610
• PubChem ID: 354334317
• Update Time: 2025-04-19

1-(2-Chloro-4-nitrophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-4-nitrophenyl)ethanone
• 2'-Chloro-4'-nitroacetophenone
• 1-(2-CHLORO-4-NITROPHENYL)ETHAN-1-ONE
• NSC 231605
• 2-Chloro-4-nitroacetophenone
• Ethanone, 1-(2-chloro-4-nitrophenyl)-
• NSC231605
• Maybridge1_005236
• KSC354M9J
• 3-chloro-4-acetyl-nitrobenzene
• HMS556F22
• BRFBJVQQCATLSZ-UHFFFAOYSA-N
• 1-(2-chloro-4-nitro-phenyl)ethanone
• CM11166
• AS0
• 67818-41-1
• EN300-74497
• MFCD00017340
• CS-W021200
• 1-(2-chloro-4-nitro-phenyl)-ethanone
• AKOS006281461
• SCHEMBL480106
• AC-28685
• DS-18172
• NSC-231605
• FT-0690608
• DTXSID90310766
• C3299
• METHYL3,4-O-ISOPROPYLIDENE-L-THREONATE
• DB-073934
• 1-(2-chloro-4-nitrophenyl)ethan-1-one;1-(2-chloro-4-nitrophenyl)ethanone;

• MDL： MFCD00017340
• Inchi： 1S/C8H6ClNO3/c1-5(11)7-3-2-6(10(12)13)4-8(7)9/h2-4H,1H3
• InChI Key： BRFBJVQQCATLSZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C(C)=O)[N+](=O)[O-]

Computed Properties

• Exact Mass: 199.00400
• Monoisotopic Mass: 199.004
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.9

Experimental Properties

• Color/Form: No data available
• Density: 1.378±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 43.0 to 47.0 deg-C
• Boiling Point: 270.9±20.0 ºC (760 Torr),
• Flash Point: 117.6±21.8 ºC,
• Refractive Index: 1.573
• Solubility: Very slightly soluble (0.2 g/l) (25 º C),
• PSA: 62.89000
• LogP: 2.97400

1-(2-Chloro-4-nitrophenyl)ethanone Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones